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For Researchers, Scientists, and Drug Development Professionals

These comprehensive guidelines provide detailed protocols for conducting in-field efficacy trials

of Rescalure®, a synthetic pheromone used for the mating disruption of the California Red

Scale (Aonidiella aurantii).[1][2] The protocols cover experimental design, data collection, and

analysis to ensure robust and comparable results for regulatory and research purposes.

Introduction to Rescalure® and Mating Disruption
Rescalure® is a synthetic replica of the sex pheromone produced by female California Red

Scale insects. It functions through a non-toxic mode of action by disrupting the mating behavior

of the male insects. By releasing a high concentration of the synthetic pheromone into the

environment, the ability of males to locate females is significantly hindered, leading to a

reduction in successful mating and subsequent generations of the pest.[1][3] Mating disruption

is a key component of Integrated Pest Management (IPM) programs, offering an ecologically

sound alternative to conventional insecticides.

Signaling Pathway: Mating Disruption
The following diagram illustrates the mechanism of mating disruption.
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Caption: Mechanism of Rescalure® Mating Disruption.

Experimental Design
A robust experimental design is crucial for obtaining reliable efficacy data.[4][5] The following

outlines the key considerations for designing in-field trials.

Site Selection
Crop: Trials should be conducted in commercial citrus orchards or other crops where

California Red Scale is a known pest.[1][2]

Pest Pressure: Select sites with a moderate and uniform infestation of California Red Scale.

Pre-trial monitoring is essential to confirm pest density.
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Plot Size: Each treatment plot should be a minimum of 8-16 hectares to minimize edge

effects and pheromone drift between plots.[1]

Replication: A minimum of three to four replicated plots per treatment is recommended to

ensure statistical power.

Control Plots: Untreated control plots of similar size and pest pressure must be included for

comparison. A buffer zone of at least 200 meters should separate treatment and control

plots.

Treatments
Rescalure® Application: Dispensers should be applied according to the manufacturer's

recommended rate and placement instructions.

Reference Product: A registered standard insecticide for California Red Scale control can be

included as a positive control.

Untreated Control: Plots that receive no treatment for California Red Scale.

Experimental Workflow Diagram
The following diagram outlines the general workflow for an in-field efficacy trial.
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Caption: In-field Rescalure® Efficacy Trial Workflow.

Experimental Protocols
Detailed methodologies are provided for the key experiments to assess the efficacy of

Rescalure®.

Protocol: Male Moth Trap Capture Reduction
Objective: To evaluate the reduction in male California Red Scale moth captures in pheromone-

baited traps within Rescalure®-treated plots compared to untreated control plots.[1]

Materials:
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Pheromone-baited sticky traps (e.g., Delta traps)

Lures specific to Aonidiella aurantii

GPS device for marking trap locations

Data collection sheets or mobile device

Procedure:

Trap Placement: Deploy a minimum of 4-5 traps per plot, placed in a grid pattern. Traps

should be hung in the upper third of the tree canopy.

Trap Density: Ensure consistent trap density across all treatment and control plots.[6][7]

Monitoring Frequency: Traps should be inspected and moth counts recorded weekly or bi-

weekly throughout the trial period.

Lure and Trap Replacement: Replace lures and traps according to the manufacturer's

recommendations to ensure consistent trapping efficiency.

Data Recording: For each trap, record the number of male moths captured, date of

collection, trap ID, and plot location.

Protocol: Crop Damage Assessment
Objective: To quantify the reduction in fruit and leaf infestation by California Red Scale in

Rescalure®-treated plots compared to untreated controls.[1][8]

Materials:

Hand lens or microscope for scale identification

Random number generator for sample selection

Data collection sheets or mobile device

Procedure:
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Sampling Timing: Conduct assessments at key phenological stages of the crop, including

pre-harvest and at harvest.

Fruit Sampling:

Randomly select a predetermined number of trees per plot (e.g., 20-30 trees).

From each selected tree, randomly sample a set number of fruit (e.g., 25-50 fruit) from

different canopy positions.

Examine each fruit for the presence of California Red Scale and categorize the infestation

level (e.g., no infestation, low, moderate, high).[1]

Leaf and Twig Sampling:

From the same selected trees, randomly collect a specified number of leaves and twigs.

Examine each sample for the presence and density of scale insects.

Data Recording: Record the number of infested and non-infested fruit, leaves, and twigs,

along with the severity of infestation for each sample.

Data Presentation
Quantitative data should be summarized in clearly structured tables for easy comparison

between treatments.

Table 1: Mean Male Moth Captures per Trap

Treatment
Pre-Treatment
Mean (±SE)

Post-Treatment
Mean (±SE)

% Reduction

Rescalure®

Reference Product

Untreated Control N/A

Table 2: Fruit Infestation at Harvest
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Treatment
% Infested Fruit (Mean
±SE)

Infestation Severity Index
(Mean ±SE)

Rescalure®

Reference Product

Untreated Control

Table 3: Leaf and Twig Infestation

Treatment
% Infested Leaves (Mean
±SE)

% Infested Twigs (Mean
±SE)

Rescalure®

Reference Product

Untreated Control

Statistical Analysis
Appropriate statistical methods should be used to analyze the collected data and determine the

significance of treatment effects.

Trap Capture Data: Data on moth captures should be analyzed using statistical models

appropriate for count data, such as Analysis of Variance (ANOVA) on transformed data (e.g.,

log(x+1)) or Generalized Linear Models (GLMs) with a Poisson or negative binomial

distribution.[9] Repeated measures analysis may be necessary to account for the temporal

correlation of data from the same traps over time.[10]

Crop Damage Data: Percentage data from fruit and leaf infestation can be analyzed using

ANOVA after an appropriate transformation (e.g., arcsine square root) or using binomial

GLMs.

Significance Level: A significance level of p < 0.05 is typically used to determine statistical

significance.
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Logical Relationship for Data Analysis
The following diagram shows the logical flow for analyzing the trial data.
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Caption: Data Analysis Logical Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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